![molecular formula C20H20N2O4 B074526 Spiro[2H-1-benzopyran-2,2'-indoline], 8-methoxy-1',3',3'-trimethyl-6-nitro- CAS No. 1498-89-1](/img/structure/B74526.png)
Spiro[2H-1-benzopyran-2,2'-indoline], 8-methoxy-1',3',3'-trimethyl-6-nitro-
Overview
Description
Synthesis Analysis
The synthesis of spiro[2H-1-benzopyran-2,2'-indoline] derivatives involves conventional synthetic routes. Moniruzzaman et al. (2006) describe the synthesis of photo-responsive spiropyran-based compounds, including 1',3',3'-trimethyl-6-hydroxy-spiro[2H-1-benzopyran-2,2'-indoline] and its derivatives, through reactions using 2,2'-azobisisobutyronitrile as an initiator in solvents such as tetrahydrofuran or toluene. The photochromic properties of these compounds are attributed to their complex molecular structures, which were elucidated using NMR spectroscopy techniques (Moniruzzaman, Fernando, & Bellamy, 2006).
Molecular Structure Analysis
The molecular structure of spiro[2H-1-benzopyran-2,2'-indoline] derivatives reveals complex interactions and stability factors. Aldoshin, Atovmyan, & Kozina (1988) conducted an X-ray diffraction structural analysis of the merocyanine form of this compound, highlighting how substituents like 8-OCH3 affect the zwitter-ionic nature and stability of photochromic systems. The study indicated that these modifications could enhance the stability of the compound against side reactions, a crucial aspect for its practical applications (Aldoshin, Atovmyan, & Kozina, 1988).
Chemical Reactions and Properties
Spiro[2H-1-benzopyran-2,2'-indoline] compounds exhibit interesting chemical reactions, notably their photochromic behavior. Zimmermann & Brede (2003) explored the UV irradiation of these compounds, demonstrating their ability to undergo reversible color changes due to the photochemical ring opening of the benzopyran moiety. This behavior underscores the photoresponsive nature of the compound, relevant for its incorporation into photochromic materials (Zimmermann & Brede, 2003).
Scientific Research Applications
Photoresponsive Effects in Polymer Systems
Blair and Pogue (1979) investigated the photomechanical properties of polymer systems containing 6-nitro-1,3′,3′-trimethyl-spiro-(2H-1-benzopyran-2,2′-indoline) as a photosensitive additive. They found a reduction in the apparent area of the spiran molecule under ultraviolet light, attributed to the conversion from its bulky spiro form to a planar merocyanine structure. This study highlights the compound's potential in developing responsive polymer materials (Blair & Pogue, 1979).
Synthesis and Structural Investigation
Moniruzzaman et al. (2006) focused on the synthesis of photo-responsive spiropyran-based compounds, including derivatives of spiro[2H-1-benzopyran-2,2'-indoline]. They explored the structures using NMR spectroscopy, contributing to the understanding of spiropyran materials' complex structures (Moniruzzaman, Fernando, & Bellamy, 2006).
Photochemical Ring Opening
Görner (1998) studied the photochemical ring opening in nitrospiropyrans, including spiro[2H-1-benzopyran-2,2′-indoline] compounds. This research demonstrated the role of singlet molecular oxygen in these processes, providing insights into the photochemical behaviors of these compounds (Görner, 1998).
Photo-Stable Spiropyran Synthesis
KarubeIsao et al. (1983) developed a new spiropyran derivative, enhancing the stability of its photoresponsive activity. This advancement suggests potential applications in photocontrol of enzyme activities and other light-responsive systems (KarubeIsao, Yamazaki, Matsuoka, & Suzuki, 1983).
Photoprocesses in Spiropyrans and Merocyanine Isomers
Görner (1997) and Chibisov & Görner (1997) explored the photoprocesses in spiropyrans, focusing on the effects of temperature and viscosity on their properties. Their findings are crucial for understanding the spiropyrans' behavior under different environmental conditions, relevant for various applications (Görner, 1997); (Chibisov & Görner, 1997).
Photomechanical Effects in Polymers
Blair and Pogue (1982) also studied the photomechanical response of polymers containing 6′-nitro-1,3,3-trimethyl-spiro-(2′H-1′-benzopyran-2,2′-indoline), emphasizing the impact of photochrome concentrations on the materials' responses (Blair & Pogue, 1982).
Mechanism of Action
- The primary targets of this compound are not explicitly mentioned in the literature. However, we know that it interacts with the atomic thin channel of a MoS2 field-effect transistor (FET) in a photochromic manner . Further studies are needed to identify specific biological targets.
- Upon exposure to UV light, Spiro[2H-1-benzopyran-2,2’-indoline] undergoes photoisomerization, converting into merocyanine (MC) form. This transformation causes a shift in the threshold voltage in the FET property due to changes in the dipole moment and upper-layer molecules .
- Thermal annealing resets the compound back to its original spiropyran (SP) form, while green light can revert the FET property to its initial state .
Target of Action
Mode of Action
Action Environment
Its potential applications extend beyond optical data storage, making it an exciting area of study . 🌟
Future Directions
Biochemical Analysis
. .
Biochemical Properties
The available literature does not provide specific information about the enzymes, proteins, and other biomolecules it interacts with .
Cellular Effects
The compound’s influence on cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism, remains to be explored .
Molecular Mechanism
There is no available information on its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
There is currently no available information on how the effects of Spiro[2H-1-benzopyran-2,2’-indoline], 8-methoxy-1’,3’,3’-trimethyl-6-nitro- vary with different dosages in animal models .
properties
IUPAC Name |
8-methoxy-1',3',3'-trimethyl-6-nitrospiro[chromene-2,2'-indole] | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O4/c1-19(2)15-7-5-6-8-16(15)21(3)20(19)10-9-13-11-14(22(23)24)12-17(25-4)18(13)26-20/h5-12H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZDVWQPIYXTGIF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=CC=CC=C2N(C13C=CC4=C(O3)C(=CC(=C4)[N+](=O)[O-])OC)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501124250 | |
Record name | 1′,3′-Dihydro-8-methoxy-1′,3′,3′-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2′-[2H]indole] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501124250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
352.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1498-89-1 | |
Record name | 1′,3′-Dihydro-8-methoxy-1′,3′,3′-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2′-[2H]indole] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1498-89-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1',3'-Dihydro-8-methoxy-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001498891 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1498-89-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=206175 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1′,3′-Dihydro-8-methoxy-1′,3′,3′-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2′-[2H]indole] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501124250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1',3'-dihydro-8-methoxy-1',3',3'-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2'-[2H]indole] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.639 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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